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Compound of Interest

Compound Name: Iopamidol-d3

Cat. No.: B13722587

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the physical and chemical stability of Iopamidol-d3,

a deuterated analog of the widely used non-ionic X-ray contrast agent, Iopamidol. While

specific stability data for the deuterated form is limited, this document leverages the extensive

research on Iopamidol to provide a robust framework for understanding its stability profile. The

minor structural difference due to deuterium labeling is not expected to significantly alter the

compound's chemical behavior.

Core Physical and Chemical Properties
Understanding the fundamental properties of Iopamidol is crucial for predicting the stability of

Iopamidol-d3. These properties influence its solubility, degradation kinetics, and formulation

development.
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Property Data for Iopamidol

Molecular Formula C₁₇H₂₂I₃N₃O₈[1]

Molecular Weight 777.1 g/mol [1]

Appearance White crystalline, odorless powder[2]

Solubility Mixes with water and methanol[2]

pKa (25 °C) 10.70[2]

pH (in solution) 6.5 - 7.5

Note: The molecular formula for Iopamidol-d3 is C₁₇H₁₉D₃I₃N₃O₈ and the molecular weight is

approximately 780.10 g/mol .

Chemical Stability and Degradation Pathways
Iopamidol is a stable molecule under normal storage conditions; however, it can degrade under

stress conditions such as exposure to acid, base, oxidation, heat, and light. The primary

degradation pathway involves deiodination, the removal of iodine atoms from the tri-iodinated

benzene ring.

Forced Degradation Studies
Forced degradation studies are essential for identifying potential degradation products and

establishing stability-indicating analytical methods. These studies involve subjecting the drug

substance to harsher conditions than those encountered during routine storage.

Summary of Forced Degradation Conditions and Observations for Iopamidol:
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Stress Condition Typical Protocol
Potential Degradation
Products

Acid Hydrolysis
Reflux in 1N HCl at 80°C for

48 hours.

Deiodinated and hydroxylated

derivatives.

Base Hydrolysis
Reflux in 1N NaOH at 80°C for

24 hours.

Deiodinated and hydroxylated

derivatives.

Oxidative Degradation
Storage in 30% H₂O₂ at room

temperature for 48 hours.
Oxidation of side chains.

Thermal Degradation
Heating powder at 105°C for

72 hours.

Molecular degradation at high

temperatures (e.g., 310°C).

Photodegradation

Exposure of a solution (1

mg/mL) to UV light (254 nm)

for 24 hours.

Deiodination and

hydroxylation.

Degradation Pathway Visualization
The following diagram illustrates the proposed primary degradation pathway of Iopamidol under

stress conditions, leading to the formation of desdiiodo-Iopamidol, a key degradation product.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13722587?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proposed Degradation Pathway of Iopamidol
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Click to download full resolution via product page

Proposed degradation pathway of Iopamidol.

Recommended Storage and Handling
To ensure the stability of Iopamidol-d3, adherence to proper storage and handling procedures

is critical.

Storage Temperature: Store at controlled room temperature, typically 20-25°C (68-77°F).

Some sources may recommend storage at -20°C for the solid compound.

Protection from Light: Protect from light and secondary X-rays.

Container: Store in original, well-sealed, single-use containers.

Incompatibilities: Avoid contact with oxidizing agents.

Experimental Protocols
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Detailed methodologies are crucial for reproducible stability testing. The following sections

outline typical experimental protocols for forced degradation studies and the development of a

stability-indicating HPLC method.

Protocol for Forced Degradation of Iopamidol
This protocol is designed to generate potential degradation products for analytical method

development.

Acid Hydrolysis: Dissolve 100 mg of Iopamidol in 10 mL of 1N HCl and reflux at 80°C for 48

hours.

Base Hydrolysis: Dissolve 100 mg of Iopamidol in 10 mL of 1N NaOH and reflux at 80°C for

24 hours.

Oxidative Degradation: Dissolve 100 mg of Iopamidol in 10 mL of 30% H₂O₂ and store at

room temperature for 48 hours.

Thermal Degradation: Place 100 mg of Iopamidol powder in a thermostatically controlled

oven at 105°C for 72 hours.

Photolytic Degradation: Expose a 1 mg/mL solution of Iopamidol in water to UV light (254

nm) in a photostability chamber for 24 hours.

Sample Preparation for Analysis: After the stress period, cool the solutions to room

temperature. Neutralize the acidic and basic solutions. Dilute all samples to a suitable

concentration for HPLC analysis.

Workflow for Stability-Indicating Method Development
The development of a validated stability-indicating method is a critical step in assessing drug

stability.
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Workflow for Stability-Indicating Method Development
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Workflow for stability-indicating method development.
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Stability-Indicating HPLC Method
A robust High-Performance Liquid Chromatography (HPLC) method is required to separate the

active pharmaceutical ingredient (API) from its degradation products.

Typical HPLC Conditions:

Parameter Specification

Column C18, 4.6 mm x 250 mm, 5 µm particle size

Mobile Phase Gradient of water (A) and methanol (B)

Flow Rate 1.0 mL/min

Column Temperature 30°C

Detection Wavelength 240 nm

Injection Volume 20 µL

Conclusion
While direct stability data for Iopamidol-d3 is not extensively available, the comprehensive

information on its non-deuterated counterpart, Iopamidol, provides a strong foundation for

ensuring its quality and stability. Iopamidol is a chemically stable compound under

recommended storage conditions, with deiodination being a primary degradation pathway

under stress. By implementing rigorous forced degradation studies and employing validated

stability-indicating analytical methods, researchers and drug development professionals can

effectively monitor the purity and integrity of Iopamidol-d3 throughout the drug development

lifecycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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